![molecular formula C14H10F2N2OS2 B2972435 2-[(2,4-difluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one CAS No. 1326832-24-9](/img/structure/B2972435.png)
2-[(2,4-difluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
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Description
2-[(2,4-difluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. This compound belongs to the thienopyrimidine class of compounds and has been found to exhibit promising biological activity.
Scientific Research Applications
Synthetic Chemistry and Compound Development
Research in synthetic chemistry has led to the development of various derivatives of thieno[3,2-d]pyrimidin-4(3H)-one compounds, showcasing diverse physicochemical properties and biological potential. For instance, Zadorozhny, Turov, and Kovtunenko (2010) synthesized 2-arylmethyl- and 2-arylmethyl-3-methyl-substituted 3,4-dihydrothieno[3,4-d]pyrimidin-4-ones, comparing their properties with positionally isomeric thienopyrimidinones and benzo isosteres. Their work highlights the significance of the sulfur atom's position in influencing electronic spectra and potentially altering biological activity profiles (Zadorozhny, Turov, & Kovtunenko, 2010).
Material Science and Optical Properties
In material science, compounds with thieno[3,2-d]pyrimidin-4(3H)-one structures have been explored for their fluorescence properties in solid states. Hagimori et al. (2016) synthesized new fluorescent compounds based on 2-substituted indeno[1,2-d]pyrimidin-5-ones, demonstrating potential applications in optical materials due to their solid-state fluorescence (Hagimori et al., 2016).
Biological Activity and Antitumor Potential
The exploration of thieno[3,2-d]pyrimidin-4(3H)-one derivatives for their antitumor activity has been a significant area of research. Hafez and El-Gazzar (2017) synthesized and evaluated a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives for their antitumor activity, revealing potent effects against various human cancer cell lines. This study underscores the potential of these compounds in the development of new anticancer therapies (Hafez & El-Gazzar, 2017).
Corrosion Inhibition
The chemical properties of thieno[3,2-d]pyrimidin-4(3H)-one derivatives extend to applications in corrosion inhibition. Abdallah, Shalabi, and Bayoumy (2018) synthesized pyridopyrimidinones derivatives, demonstrating their effectiveness as corrosion inhibitors for carbon steel in acidic media. Their research highlights the potential of these compounds in protecting industrial materials from corrosion (Abdallah, Shalabi, & Bayoumy, 2018).
properties
IUPAC Name |
2-[(2,4-difluorophenyl)methylsulfanyl]-3-methylthieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2N2OS2/c1-18-13(19)12-11(4-5-20-12)17-14(18)21-7-8-2-3-9(15)6-10(8)16/h2-6H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXSQUGMVZQKMQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C=CS2)N=C1SCC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,4-difluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one |
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